3-((2-Fluorobenzyl)thio)-6-phenyl-[1,2,4]triazolo[4,3-b]pyridazine

• IUPAC Name: 3-[(2-fluorophenyl)methylsulfanyl]-6-phenyl-[1,2,4]triazolo[4,3-b]pyridazine
• InChI: InChI=1S/C18H13FN4S/c19-15-9-5-4-8-14(15)12-24-18-21-20-17-11-10-16(22-23(17)18)13-6-2-1-3-7-13/h1-11H,12H2
• InChI Key: LLIDHNPTUFZIIE-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C2=NN3C(=NN=C3SCC4=CC=CC=C4F)C=C2
• Molecular Formula: C18H13FN4S
• Molecular Weight: 336.4 g/mol

Description

Triazoles are a class of five-membered heterocyclic compounds containing two carbon and three nitrogen atoms. They are readily capable of binding in the biological system with a variety of enzymes and receptors, thus showing versatile biological activities. Triazole nucleus is present as a central structural component in a number of drug classes such as antibacterial, antifungal, anticancer, antioxidant, antiviral, anti-inflammatory, analgesic, antiepileptic, antihypertensive, antidepressant, antidiabetic, antianxiety, and antitubercular.

Synthesis Analysis

Triazoles can be synthesized from various nitrogen sources. Given the importance of the triazole scaffold, its synthesis has attracted much attention. An efficient and straightforward methodology for the preparation of novel functionalized triazoles has been implemented with excellent yields via a one-pot catalyst-free procedure.

Molecular Structure Analysis

The molecular structure of triazoles is unique, facilitating the formation of a variety of non-covalent bonds with enzymes and receptors, inducing broad-spectrum biological activities.

Chemical Reactions Analysis

Triazoles exhibit high densities and remarkable thermal stabilities. The differences in thermal stabilities were further investigated by determining the lowest bond dissociation energies (BDE), where a positive correlation between the stability of the molecules and the lowest BDE values is observed.

Physical And Chemical Properties Analysis

Triazoles are nitrogen-rich five-membered heterocycles that have become an important option for designing and synthesizing energetic materials owing to their high positive heats of formation and high densities. They exhibit superior thermostability.

Scientific Research Applications

Antibacterial and Antifungal Applications

Triazolopyridazine derivatives have been studied for their potential in combating bacterial and fungal infections. . The presence of the fluorobenzylthio moiety can potentially enhance the compound’s ability to interact with microbial enzymes or receptors, leading to inhibition of microbial growth.

Anticancer Activity

The structural complexity of triazolopyridazines allows for interaction with biological targets involved in cancer progression. . The incorporation of a 2-fluorobenzylthio group could potentially improve the selectivity and potency of these compounds against cancerous cells.

Agricultural Chemicals

In agriculture, triazolopyridazine derivatives are explored for their fungicidal properties. . The specific compound may serve as a lead structure for developing new agrochemicals that are more effective and environmentally friendly.

Material Science

The triazolopyridazine core is also of interest in material science. . The addition of a fluorobenzylthio group could influence the thermal stability and sensitivity of these materials, making them suitable for specialized applications.

Biochemical Research

. They can be used as probes to understand biochemical pathways and as tools in the design of enzyme inhibitors.

Environmental Science

The environmental impact of chemicals is an area of growing concern. . They could play a role in the development of agents that help in the breakdown of pollutants or in the creation of environmentally benign alternatives to current chemicals.

Mechanism of Action

Target of Action

Triazole compounds, which this compound is a derivative of, are known to interact with a variety of enzymes and receptors in biological systems .

Mode of Action

Triazole compounds are known for their versatile biological activities, including antibacterial, antifungal, anticancer, antioxidant, antiviral, anti-inflammatory, analgesic, antiepileptic, antihypertensive, antidepressant, antidiabetic, antianxiety, and antitubercular activities . They are capable of binding in the biological system with a variety of enzymes and receptors .

Biochemical Pathways

Some triazole derivatives have been found to induce the mitochondrial apoptotic pathway by up-regulating bax and down-regulating bcl2, leading to the activation of caspase 3 and initiation of cell death via the mitochondrial apoptotic pathway .

Pharmacokinetics

The molecular weight of the compound is 336.386 Da , which could influence its absorption and distribution in the body

Result of Action

Some triazole derivatives have been found to induce apoptosis in certain cell lines .

Future Directions

Given the therapeutic importance of triazole derivatives as confirmed in the literature, it was decided to synthesize and study their antimicrobial, antioxidant, and antiviral potential of substituted 1,2,4-triazole analogues. The literature-based design of the triazole moiety is present in Fig 1.